Cas no 1805559-39-0 (Ethyl 5-amino-6-bromopicolinate)

• Product Name: Ethyl 5-amino-6-bromopicolinate
• CAS No: 1805559-39-0
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 4898898
• Update Time: 2025-06-08

Ethyl 5-amino-6-bromopicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-6-bromopicolinate

• Inchi： 1S/C8H9BrN2O2/c1-2-13-8(12)6-4-3-5(10)7(9)11-6/h3-4H,2,10H2,1H3
• InChI Key： GMFNFNQPUQHWDB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)OCC)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-amino-6-bromopicolinate

Ethyl 5-amino-6-bromopicolinate (CAS No. 1805559-39-0): An Overview of Its Synthesis, Properties, and Applications

Ethyl 5-amino-6-bromopicolinate (CAS No. 1805559-39-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a bromine atom, and an ester functional group. These characteristics make it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The synthesis of Ethyl 5-amino-6-bromopicolinate typically involves a multi-step process. One common approach begins with the bromination of picolinic acid to form 6-bromopicolinic acid. This intermediate is then converted to its corresponding ester by reacting it with ethanol in the presence of an acid catalyst. The final step involves the reduction of the nitro group to an amino group using a suitable reducing agent such as hydrogen gas in the presence of a palladium catalyst or sodium dithionite.

Recent studies have highlighted the potential applications of Ethyl 5-amino-6-bromopicolinate in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers synthesized a series of substituted picolinates and evaluated their efficacy in inhibiting pro-inflammatory cytokines such as TNF-α and IL-6. The results showed that certain derivatives were highly effective in reducing inflammation, suggesting their potential use in treating inflammatory diseases.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers explored the antiviral activity of Ethyl 5-amino-6-bromopicolinate and its derivatives. The study found that these compounds exhibited significant antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action was attributed to the ability of these compounds to interfere with viral replication processes, making them promising candidates for further development as antiviral agents.

The physical and chemical properties of Ethyl 5-amino-6-bromopicolinate are also noteworthy. It is a white crystalline solid with a melting point ranging from 120°C to 122°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various synthetic transformations and biological assays.

Safety considerations are essential when handling Ethyl 5-amino-6-bromopicolinate. While it is not classified as a hazardous material, appropriate personal protective equipment (PPE) should be used during handling to prevent skin contact and inhalation. Additionally, it is important to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion, Ethyl 5-amino-6-bromopicolinate (CAS No. 1805559-39-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physical properties make it an attractive intermediate for the synthesis of biologically active molecules. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.